7-Acetyloxymethyl-thieno[3,2-d]pyrimidine

• Molecular Formula: C9H8N2O2S
• Molecular Weight: 208.24 g/mol
• IUPAC Name: thieno[3,2-d]pyrimidin-7-ylmethyl acetate
• InChI: InChI=1S/C9H8N2O2S/c1-6(12)13-3-7-4-14-8-2-10-5-11-9(7)8/h2,4-5H,3H2,1H3
• InChI Key: SLBZHBAKXPEDSE-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)OCC1=CSC2=CN=CN=C21

Description

7-Acetyloxymethyl-thieno[3,2-d]pyrimidine is a useful research compound. Its molecular formula is C9H8N2O2S and its molecular weight is 208.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

7-methyl-thieno[3,2-d]pyrimidine (500 mg, 3.33 mmol) was dissolved in benzene (11 mL), added with NBS (539 mg, 3.33 mmol) and AIBN (27 mg, 0.17 mmol), and refluxed for 2 hours at 75° C. The reaction mixture was slowly cooled to room temperature, and added with potassium iodide (553 mg, 3.33 mmol) and DMF (5 mL), followed by stirring for 1 hour at 40° C. Sodium acetate (273 mg, 3.33 mmol) was added thereto, followed by further stirring for 3 hour at 40° C. Additionally, sodium acetate (273 mg, 3.33 mol) was added thereto, and the reaction mixture was stirred for 12 hours at 40° C. The reaction mixture was subjected to extraction with ethyl acetate, washed with water and NaS2O3 solution, dried and concentrated under reduced pressure. The concentrated compound was purified using silica gel chromatography (ethyl acetate:hexane=1:1 (v/v)) to obtain the title compound (140 mg, 20%).